97-97-2

2-Chloro-1,1-dimethoxyethane

In Stock

• CAS RN:
• 97-97-2

• Formula:
• C4H9ClO2

• InChI:
• InChI=1S/C4H9ClO2/c1-6-4(3-5)7-2/h4H,3H2,1-2H3

• InChIKey:
• CRZJPEIBPQWDGJ-UHFFFAOYSA-N

• Chloroacetaldehyde dimethyl acetal is a clear, colorless liquid. It reacts with hydroxythiol to form hydroxy acetal.
  
  

(5-Arsono-2-hydroxyanilino)methanesulfinic acid

• CAS RN:
• 497-97-2

• Formula:
• C7H10AsNO6S

• InChI:
• InChI=1S/C7H10AsNO6S/c10-7-2-1-5(8(11,12)13)3-6(7)9-4-16(14)15/h1-3,9-10H,4H2,(H,14,15)(H2,11,12,13)

• InChIKey:
• MSEAHRGTAGLWGR-UHFFFAOYSA-N

• (5-Arsono-2-hydroxyanilino)methanesulfinic acid is a useful research compound. Its molecular formula is C7H10AsNO6S and its molecular weight is 311.15 g/mol. The purity is usually 95%.

Thionazin

In Stock

• CAS RN:
• 297-97-2

• Formula:
• C8H13N2O3PS

• InChI:
• InChI=1S/C8H13N2O3PS/c1-3-11-14(15,12-4-2)13-8-7-9-5-6-10-8/h5-7H,3-4H2,1-2H3

• InChIKey:
• IRVDMKJLOCGUBJ-UHFFFAOYSA-N

• Thionazin is an amber coloured liquid, which finds applications as a soil fungicide, insecticide and nematicide
  Thionazin is an amber liquid. Pure compound is almost colorless;  technical product is light brown to tan. Used in insecticides, fungicides, and nematocides. Not registered as a pesticide in the U.S. (EPA, 1998)
  Thionazin is an organic thiophosphate.
  

Methyl 7-(2-pentylphenyl)heptanoate

• CAS RN:
• 13397-97-2

• Formula:
• C19H30O2

• InChI:
• InChI=1S/C19H30O2/c1-3-4-7-12-17-14-10-11-15-18(17)13-8-5-6-9-16-19(20)21-2/h10-11,14-15H,3-9,12-13,16H2,1-2H3

• InChIKey:
• APKFDCCNVOZJQJ-UHFFFAOYSA-N

• Methyl 7-(2-pentylphenyl)heptanoate, also known as Methyl 7-(2-pentylphenyl)heptanoate, is a useful research compound. Its molecular formula is C19H30O2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.

(2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol

In Stock

• CAS RN:
• 521097-97-2

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-7(11)4-8-2-3-9-10(5-8)13-6-12-9/h2-3,5,7,11H,4,6H2,1H3/t7-/m1/s1

• InChIKey:
• RVMKZYKJYMJYDG-SSDOTTSWSA-N

• (2R)-1-(2H-1,3-benzodioxol-5-yl)propan-2-ol is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

7-(2-methoxyphenyl)-2-(3-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539797-97-2

• Formula:
• C26H24N6O3

• InChI:
• InChI=1S/C26H24N6O3/c1-16-22(25(33)29-18-9-7-13-27-15-18)23(20-11-4-5-12-21(20)35-3)32-26(28-16)30-24(31-32)17-8-6-10-19(14-17)34-2/h4-15,23H,1-3H3,(H,29,33)(H,28,30,31)

• InChIKey:
• CWYWAIBHNCUGNW-UHFFFAOYSA-N

• 7-(2-methoxyphenyl)-2-(3-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H24N6O3 and its molecular weight is 468.517. The purity is usually 95%.

2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-phenylacetamide

Usually In Stock

• CAS RN:
• 872197-97-2

• Formula:
• C20H20N4O3S2

• InChI:
• InChI=1S/C20H20N4O3S2/c1-13-8-9-16(10-14(13)2)29(26,27)17-11-22-20(24-19(17)21)28-12-18(25)23-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,23,25)(H2,21,22,24)

• InChIKey:
• XMUMRKLBKIWGHB-UHFFFAOYSA-N

• 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-phenylacetamide is a useful research compound. Its molecular formula is C20H20N4O3S2 and its molecular weight is 428.53. The purity is usually 95%.

N-(4-acetylphenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893997-97-2

• Formula:
• C20H16N4O4S

• InChI:
• InChI=1S/C20H16N4O4S/c1-13(25)14-5-7-16(8-6-14)21-19(26)12-29-20-10-9-18(22-23-20)15-3-2-4-17(11-15)24(27)28/h2-11H,12H2,1H3,(H,21,26)

• InChIKey:
• UODIBDHFOSFLLX-UHFFFAOYSA-N

• N-(4-acetylphenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H16N4O4S and its molecular weight is 408.43. The purity is usually 95%.

4-(2,5-Dimethylphenoxy)-3-fluoroaniline

In Stock

• CAS RN:
• 937597-97-2

• Formula:
• C14H14FNO

• InChI:
• InChI=1S/C14H14FNO/c1-9-3-4-10(2)14(7-9)17-13-6-5-11(16)8-12(13)15/h3-8H,16H2,1-2H3

• InChIKey:
• DXHYFIDTTRYRTQ-UHFFFAOYSA-N

• 4-(2,5-Dimethylphenoxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C14H14FNO and its molecular weight is 231.26 g/mol. The purity is usually 95%.

N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide

• CAS RN:
• 762297-97-2

• Formula:
• C10H10BrF2NO

• InChI:
• InChI=1S/C10H10BrF2NO/c1-5(2)10(15)14-9-3-6(11)7(12)4-8(9)13/h3-5H,1-2H3,(H,14,15)

• InChIKey:
• ZXOIAPABULLMOI-UHFFFAOYSA-N

• N-(5-bromo-2,4-difluorophenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H10BrF2NO and its molecular weight is 278.09 g/mol. The purity is usually 95%.

methyl (4S)-4-(3,4-difluorophenyl)-6-(methoxymethyl)-2-oxo-3-[3-(4-pyridin-2-ylpiperidin-1-ium-1-yl)propylcarbamoyl]-1,4-dihydropyrimidine-5-carboxylate;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate

• CAS RN:
• 220497-97-2

• Formula:
• C32H39F2N5O11

• InChI:
• InChI=1S/C28H33F2N5O5.C4H6O6/c1-39-17-23-24(26(36)40-2)25(19-7-8-20(29)21(30)16-19)35(28(38)33-23)27(37)32-12-5-13-34-14-9-18(10-15-34)22-6-3-4-11-31-22;5-1(3(7)8)2(6)4(9)10/h3-4,6-8,11,16,18,25H,5,9-10,12-15,17H2,1-2H3,(H,32,37)(H,33,38);1-2,5-6H,(H,7,8)(H,9,10)/t25-;1-,2-/m01/s1

• InChIKey:
• JZGFQNUZPKINEE-FUTSCGIJSA-N

• L-771688 tartrate is a bioactive chemical.

4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

In Stock

• CAS RN:
• 1019097-97-2

• Formula:
• C22H19ClN6O

• InChI:
• InChI=1S/C22H19ClN6O/c1-14-13-15(2)29(28-14)21-12-11-20(26-27-21)24-18-7-9-19(10-8-18)25-22(30)16-3-5-17(23)6-4-16/h3-13H,1-2H3,(H,24,26)(H,25,30)

• InChIKey:
• VSQRPRYASLBQAE-UHFFFAOYSA-N

• 4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a useful research compound. Its molecular formula is C22H19ClN6O and its molecular weight is 418.9 g/mol. The purity is usually 95%.

6-methyl-2-(methylsulfanyl)-N-(propan-2-yl)pyrimidine-4-carboxamide

Usually In Stock

• CAS RN:
• 1205997-97-2

• Formula:
• C10H15N3OS

• InChI:
• InChI=1S/C10H15N3OS/c1-6(2)11-9(14)8-5-7(3)12-10(13-8)15-4/h5-6H,1-4H3,(H,11,14)

• InChIKey:
• CQFVJJOXXNWQQN-UHFFFAOYSA-N

• 6-methyl-2-(methylsulfanyl)-N-(propan-2-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C10H15N3OS and its molecular weight is 225.31. The purity is usually 95%.

1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one

In Stock

• CAS RN:
• 1564797-97-2

• Formula:
• C7H8F2O2

• InChI:
• InChI=1S/C7H8F2O2/c8-7(9)6(10)5-2-1-3-11-4-5/h4,7H,1-3H2

• InChIKey:
• DHRWTKCAKZZFGR-UHFFFAOYSA-N

• 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one is a useful research compound. Its molecular formula is C7H8F2O2 and its molecular weight is 162.136. The purity is usually 95%.

Phenyl-[2-(trifluoromethyl)pyrrolidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2248297-97-2

• Formula:
• C12H12F3NO

• InChI:
• InChI=1S/C12H12F3NO/c13-12(14,15)10-7-4-8-16(10)11(17)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2

• InChIKey:
• VHTLPADPVRTCPT-UHFFFAOYSA-N

• Phenyl-[2-(trifluoromethyl)pyrrolidin-1-yl]methanone is a useful research compound. Its molecular formula is C12H12F3NO and its molecular weight is 243.229. The purity is usually 95%.

3-(1,3-Benzoxazol-2-ylamino)-1-(furan-3-yl)propan-1-ol

Usually In Stock

• CAS RN:
• 2379997-97-2

• Formula:
• C14H14N2O3

• InChI:
• InChI=1S/C14H14N2O3/c17-12(10-6-8-18-9-10)5-7-15-14-16-11-3-1-2-4-13(11)19-14/h1-4,6,8-9,12,17H,5,7H2,(H,15,16)

• InChIKey:
• GNSLYQXSAJOVJC-UHFFFAOYSA-N

• 3-(1,3-Benzoxazol-2-ylamino)-1-(furan-3-yl)propan-1-ol is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.277. The purity is usually 95%.